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The M2 muscarinic acetylcholine receptor (M2R) is a G-protein coupled receptor (GPCR) that

plays a crucial role in regulating cardiac function.[2] Upon binding of the endogenous agonist

acetylcholine, the M2R couples to inhibitory G-proteins (Gi/o). This initiates a signaling cascade

that leads to the inhibition of adenylyl cyclase, resulting in decreased cyclic adenosine

monophosphate (cAMP) levels. Additionally, the βγ-subunits of the G-protein can directly

activate G-protein-gated inwardly rectifying potassium channels (GIRK), leading to membrane

hyperpolarization and a decrease in heart rate and cardiac contractility. Positive allosteric

modulators like BAY-2413555 do not activate the receptor directly but enhance the affinity

and/or efficacy of acetylcholine, thereby potentiating its parasympathetic effects.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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